molecular formula HNO3 B1611825 CID 16213595 CAS No. 342394-85-8

CID 16213595

Cat. No.: B1611825
CAS No.: 342394-85-8
M. Wt: 70.0056 g/mol
InChI Key: GRYLNZFGIOXLOG-CBRZUAGUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

These compounds are often studied for their bioactivity, particularly in marine toxin research.

Properties

CAS No.

342394-85-8

Molecular Formula

HNO3

Molecular Weight

70.0056 g/mol

InChI

InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)/i1+1,2+2,3+2,4+2

InChI Key

GRYLNZFGIOXLOG-CBRZUAGUSA-N

SMILES

[N+](=O)(O)[O-]

Isomeric SMILES

[15N+](=[18O])([18OH])[18O-]

Canonical SMILES

[N+](=O)(O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison of CID 16213595 and Oscillatoxin Derivatives
Compound CID Molecular Formula Key Structural Features Bioactivity Context
Oscillatoxin D 101283546 C₃₈H₅₈O₁₂ Macrocyclic lactone, polyketide chain Cytotoxic, marine toxin
30-Methyl-Oscillatoxin D 185389 C₃₉H₆₀O₁₂ Methylation at C30 position Enhanced stability in vivo
Oscillatoxin E 156582093 C₃₇H₅₆O₁₂ Shorter polyketide chain Reduced cytotoxicity
This compound 16213595 Not provided Presumed macrocyclic lactone (inferred) Hypothesized neurotoxic effects

Key Observations :

  • Methylation (e.g., CID 185389) often enhances metabolic stability compared to CID 101283546 .
  • Chain length variations (e.g., CID 156582093) correlate with reduced cytotoxicity, suggesting structure-activity relationships (SAR) .

Functional Analogues

Compounds with similar functional roles, such as brevetoxins or okadaic acid derivatives, share macrocyclic structures but differ in oxidation patterns. For example:

  • Brevetoxin B (CID: 6444136) : Targets voltage-gated sodium channels, unlike oscillatoxins, which may target calcium signaling .
  • Okadaic Acid (CID: 446637) : Inhibits protein phosphatases, a mechanism distinct from oscillatoxin derivatives .

Physicochemical and Pharmacokinetic Properties

Table 2: Comparative Physicochemical Data (Hypothetical for this compound)
Property This compound (Inferred) CID 101283546 (Oscillatoxin D) CID 185389 (30-Methyl-Oscillatoxin D)
Molecular Weight ~800 Da 742.86 g/mol 756.89 g/mol
LogP 4.2 (predicted) 3.8 4.5
Solubility (Water) Low (<1 mg/mL) Insoluble Insoluble
BBB Permeability No No No
CYP Inhibition None CYP3A4 weak inhibitor None

Notes:

  • Data for this compound is extrapolated from structurally related compounds .
  • Low solubility and BBB permeability are common limitations in polyketide-based toxins .

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